Cas no 204514-24-9 (2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid)

• Product Name: 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid
• CAS No: 204514-24-9
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• MDL: MFCD24468357
• CID: 5614047
• PubChem ID: 44820060
• Update Time: 2025-07-25

2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 204514-24-9
• 2-({[(tert-butoxy)carbonyl]amino}methyl)-2-propylpentanoic acid
• EN300-3308819
• 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid

• MDL： MFCD24468357
• Inchi： 1S/C14H27NO4/c1-6-8-14(9-7-2,11(16)17)10-15-12(18)19-13(3,4)5/h6-10H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： LLAVNSWRPKHVEN-UHFFFAOYSA-N
• SMILES： OC(C(CNC(=O)OC(C)(C)C)(CCC)CCC)=O

Computed Properties

• Exact Mass: 273.19400834g/mol
• Monoisotopic Mass: 273.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid

2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid

The compound 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid (CAS No. 204514-24-9) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically those with a substituted pentanoic acid backbone. Its unique structure, which includes a tert-butoxy carbonyl (Boc) group and a propyl substituent, makes it a valuable molecule in various research and industrial applications.

Recent studies have highlighted the importance of tert-butoxy carbonyl (Boc) groups in protecting amino functionalities during peptide synthesis. The Boc group is widely used as a temporary protecting group for amines due to its stability under basic conditions and ease of removal under acidic conditions. In the case of 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid, the Boc group plays a critical role in stabilizing the amine functionality while allowing for further chemical modifications. This makes the compound an ideal precursor for synthesizing more complex molecules, including peptides and other bioactive compounds.

The propyl substituent in the molecule adds another layer of complexity to its structure. Propyl groups are known to influence the physical properties of molecules, such as solubility and lipophilicity, which are crucial factors in drug design. By incorporating a propyl group into the pentanoic acid backbone, this compound exhibits enhanced stability and bioavailability, making it a promising candidate for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of molecules like 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid with greater accuracy. For instance, molecular docking studies have revealed that this compound has potential interactions with various biological targets, including enzymes and receptors. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

In terms of synthesis, 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid can be prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The synthesis typically begins with the preparation of the pentanoic acid derivative, followed by the introduction of the Boc-protected amine group. The final step involves purification to ensure high purity levels, which are essential for its intended applications.

One of the most exciting developments involving this compound is its potential use in peptide synthesis. The presence of both an amino group and a carboxylic acid group makes it an ideal building block for constructing peptides with specific sequences. Researchers have demonstrated that this compound can be efficiently coupled with other amino acids using standard peptide coupling reagents, leading to the formation of stable peptide bonds.

Moreover, 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid has shown promise in drug delivery systems. Its unique structure allows for the incorporation of various functional groups, enabling the development of targeted drug delivery vehicles. For example, recent studies have explored its use as a carrier for hydrophobic drugs, leveraging its ability to form stable complexes with such molecules.

In conclusion, 2-({(tert-butoxy)carbonylamino}methyl)-2-propylpentanoic acid (CAS No. 204514-24-9) is a versatile compound with significant potential in organic chemistry and pharmacology. Its unique structure, combining a Boc-protected amine group and a propyl substituent on a pentanoic acid backbone, makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific and technological frontiers is likely to grow even further.